2-amino-5-ethyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
Overview
Description
“2-amino-5-ethyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one” is a compound that belongs to the class of organic compounds known as 1,2,4-triazolo[1,5-a]pyrimidines . It has been identified as a potential inhibitor of the SARS-CoV-2 main protease, which is crucial in the life cycle of the COVID-19 virus .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines can be achieved through various methods. One approach involves the condensation of hydrazides with aminopyrimidine Schiff bases under mild oxidation conditions . Another method involves the annulation of a 1,2,4-triazole fragment to a pyrimidine ring .Molecular Structure Analysis
The molecular structure of “this compound” includes a 1,2,4-triazolo[1,5-a]pyrimidine core with an ethyl group at the 5-position and an amino group at the 2-position .Physical and Chemical Properties Analysis
The molecular weight of “this compound” is 179.18 .Scientific Research Applications
Synthesis and Chemical Properties
2-Amino-5-ethyl-3H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one has been utilized as a key intermediate for the synthesis of various compounds with potential biological activities. For instance, it has been used in the synthesis of novel quinoline, chromene, pyrazole derivatives bearing triazolopyrimidine moiety, where compounds showed promising antimicrobial activity (Abu‐Hashem & Gouda, 2017). Additionally, its analogs have been explored for antiasthma applications, indicating their role as mediator release inhibitors in human basophil histamine release assays (Medwid et al., 1990).
Antiviral and Antituberculous Agent Synthesis
This compound's derivatives, such as 5-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7(4H)-one, have been synthesized in supercritical carbon dioxide, showcasing a green chemistry approach towards developing antiviral drugs like Triazid® (Baklykov et al., 2019). Moreover, derivatives have been evaluated for their tuberculostatic activity, revealing structure-activity relationships critical for developing antituberculosis agents (Titova et al., 2019).
Advanced Material Synthesis
In the realm of materials science, derivatives of this compound have been synthesized and characterized for their potential in creating novel materials. For example, the synthesis, crystal structure, and antibacterial activity of specific derivatives have been thoroughly investigated, demonstrating their relevance in developing new materials with antimicrobial properties (Lahmidi et al., 2019).
Antimicrobial and Antifungal Activities
Several studies have focused on synthesizing and evaluating the antimicrobial and antifungal activities of triazolopyrimidine derivatives. Compounds derived from this chemical structure have shown significant potential in addressing various microbial infections, indicating their importance in developing new antimicrobial agents (Komykhov et al., 2017).
Properties
IUPAC Name |
2-amino-5-ethyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N5O/c1-2-4-3-5(13)12-7(9-4)10-6(8)11-12/h3H,2H2,1H3,(H3,8,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TTZGWBGIWYZODB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)N2C(=N1)N=C(N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001190731 | |
Record name | [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-amino-5-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001190731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
179.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1251924-66-9 | |
Record name | [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-amino-5-ethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1251924-66-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [1,2,4]Triazolo[1,5-a]pyrimidin-7(1H)-one, 2-amino-5-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001190731 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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